N1-(4-ethoxyphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)oxalamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C24H32N4O3/c1-4-31-21-11-9-20(10-12-21)26-24(30)23(29)25-17-22(19-7-5-18(2)6-8-19)28-15-13-27(3)14-16-28/h5-12,22H,4,13-17H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key: OOJPWIUEDBXIRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)C)N3CCN(CC3)C
• Molecular Formula: C24H32N4O3
• Molecular Weight: 424.5 g/mol

Description

N1-(4-ethoxyphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)oxalamide, commonly known as EPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPA is a derivative of piperazine and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and hydrolysis reactions of related compounds, like 2-Oxo-3-ethoxycarbonylmethylenepiperazine derivatives, have been explored to understand their chemical behavior and potential transformations. These studies provide insights into the reactivity and stability of complex molecules with similar structural features (Iwanami et al., 1964).

Biological Activities and Pharmacological Applications

• Arylpiperazine derivatives have been investigated for their high-affinity binding to serotonin receptors, suggesting potential applications in developing agents targeting the central nervous system. Such studies highlight the therapeutic possibilities of compounds with arylpiperazine components for neurological disorders (Glennon et al., 1988).

• Synthesis of benzimidazole derivatives with (homo)piperazinyl groups has shown significant H1-antihistaminic activity, indicating the potential for developing new antihistamines based on similar molecular frameworks. This work demonstrates the importance of the oxygen atom in the 2-(substituted-oxy)ethyl group for potent activity (Iemura et al., 1986).

• Compounds containing the piperazinyl moiety have been evaluated for their affinity to the human serotonin 5-HT6 receptor, providing a basis for the development of ligands with potential antidepressant or cognitive-enhancing effects. This research exemplifies how structural modifications can influence receptor affinity and selectivity (Łażewska et al., 2019).

• Exploration of N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides has contributed to identifying potent 5-HT(1B/1D) antagonists, underscoring the therapeutic potential of such compounds in treating neurological conditions or as tools in neurological research (Liao et al., 2000).